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Compound of Interest

3-Ethoxypropanimidamide
Compound Name:

hydrochloride
CAS No.: 1170847-92-3
Cat. No.: B1416751

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

3-Ethoxypropanimidamide hydrochloride is an aliphatic amidine salt. Unlike aromatic
amidines (e.g., benzamidine), aliphatic amidines possess higher conformational flexibility and
distinct basicity profiles (

for the conjugate acid). It is thermodynamically unstable toward hydrolysis, necessitating strict
moisture control.
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Property Specification

Chemical Name 3-Ethoxypropanimidamide hydrochloride

3-Ethoxypropionamidine HCI; 3-

Synonyms o ) )
Ethoxypropanimidic acid amide HCI
Structure
] ~166.65 g/mol (Calculated based on free base +
Molecular Weight
HCI)
Physical State White to off-white crystalline solid
Hygroscopicity High (Deliquescent in ambient humidity)
N Soluble in water, methanol, ethanol; Insoluble in
Solubility

ether, hexanes

Critical Note on CAS: While the precursor nitrile (3-ethoxypropionitrile, CAS 2141-62-0) and the
intermediate imidate (Ethyl 3-ethoxy-3-iminopropionate HCI, CAS 2318-25-4) are well-indexed,
the amidine salt itself is often generated in situ or supplied as a custom synthesis reagent. Treat

as a Research Chemical with derived hazard data.

Hazard Identification & Toxicology (Derived)

As a definitive SDS is often unavailable for this specific salt, the safety profile is derived from
structure-activity relationships (SAR) of analogous aliphatic amidines (e.g., acetamidine HCI).

GHS Classification (Derived)

» Skin Corrosion/Irritation: Category 2 (H315) — Causes skin irritation.[1][2]

e Serious Eye Damage/Irritation: Category 2A (H319) — Causes serious eye irritation.[1]
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e STOT-SE: Category 3 (H335) — May cause respiratory irritation.[1]

Mechanistic Toxicology

o Causticity: Upon contact with moisture (mucous membranes), the salt can dissociate. The
free amidine base is highly alkaline, capable of causing chemical irritation or burns.

» Hydrolysis Products: In acidic agueous environments, it hydrolyzes to 3-ethoxypropionamide
and ammonium chloride. In basic environments, it may release ammonia gas.

Advanced Handling Protocols

The primary failure mode when using this reagent is hydrolytic degradation before reaction.
The following "Dry Chain" protocol ensures reagent integrity.

A. Storage & Containment[10][12][13]

e Primary Storage: Store at 2—-8°C under an inert atmosphere (Argon/Nitrogen).

o Desiccation: The vial must be kept inside a secondary desiccator containing active desiccant
(e.q.,

or indicating silica gel).

o Headspace: Flush opened vials with inert gas before resealing. Parafilm is insufficient; use
electrical tape or heat-shrink bands for long-term storage.

B. Weighing & Transfer (The "3-Zone" Method)

To prevent deliquescence (turning into a sticky gum) during weighing, strictly follow this
workflow:

1. Cold Storage Prevent Condensation 2. Thermal Equilibration Dry Environment 3. Inert Weighi < 30 sec exposure Immediate Use

4. Rapid Transfer
(Pre-tared vessel + Septum)

rt Weighing
(4°C, Argon) (Warm to RT in Desiccator) (Glovebox/Bag preferred)

Click to download full resolution via product page

Figure 1: The "Dry Chain" handling workflow to prevent hydrolytic degradation.
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Why Thermal Equilibration? Opening a cold vial in a warm lab causes immediate condensation
of atmospheric moisture onto the salt. Always allow the vial to reach room temperature inside
the desiccator before opening.

Synthetic Applications & Mechanism

3-Ethoxypropanimidamide hydrochloride is a "1,3-binucleophile” (N-C-N) used to construct
heterocycles. Its most common application is the synthesis of pyrimidines via condensation
with 1,3-electrophiles (e.g.,

-keto esters).

The Pinner-to-Pyrimidine Pathway

The reagent is typically synthesized via the Pinner reaction and subsequently reacted to form
the pyrimidine core.

3-Ethoxypropionitrile

HCI(g) / EtOH NH3 / EtOH NaOEt / Reflux
(Precursor)

Pinner Rxn

Ethyl 3-ethoxy-3-iminopropionate HCI
(Pinner Salt)

Aminolysis

3-Ethoxypropanimidamide HCI Ethyl Acetoacetate
(The Reagent) (1,3-Electrophile)

/
Cyclocondensation/

2-(2-Ethoxyethyl)-6-methylpyrimidin-4-ol

(Target Heterocycle)

Click to download full resolution via product page

Figure 2: Synthetic lineage from nitrile precursor to pyrimidine target.
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Experimental Protocol: Pyrimidine Synthesis

Context: Condensation with Ethyl Acetoacetate.
 Liberation of Free Base:
o Suspend 3-ethoxypropanimidamide HCI (1.0 equiv) in anhydrous ethanol.
o Add Sodium Ethoxide (NaOEt) (1.05 equiv) at 0°C. Stir for 30 mins.
o Observation: NaCl precipitates out. The supernatant contains the unstable free amidine.
e Cyclization:
o Add Ethyl Acetoacetate (1.0 equiv) dropwise to the free amidine solution.
o Reflux for 4—6 hours.
o Workup:
o Evaporate solvent. The residue is often the pyrimidinol salt.

o Neutralize with dilute acetic acid to precipitate the product.

Emergency & Waste Disposal Protocols
First Aid

o Eye Contact: Immediately flush with water for 15 minutes.[3][4] The salt is acidic/corrosive to
eyes. Seek medical attention.

o Skin Contact: Brush off loose particles before washing with soap and water. Exothermic
dissolution can aggravate burns.

 Inhalation: Move to fresh air. If wheezing occurs, monitor for delayed pulmonary edema
(ammonia/HCI effects).

Disposal[11][14]

¢ Neutralization: Dissolve in water and neutralize with dilute NaHCO3 before disposal.
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* Waste Stream: Classify as "Organic Solid, Toxic" or "Amine Salts." Do not mix with strong
oxidizers (e.g., bleach, nitric acid) as this may generate chloramines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1416751/docs#technical-guide-handling-applications-
of-3-ethoxypropanimidamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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